N-[(3-cyanophenyl)methyl]-N,2,2-trimethylpropanamide

• IUPAC Name: N-[(3-cyanophenyl)methyl]-N,2,2-trimethylpropanamide
• InChI: InChI=1S/C14H18N2O/c1-14(2,3)13(17)16(4)10-12-7-5-6-11(8-12)9-15/h5-8H,10H2,1-4H3
• InChI Key: SVAKSMNTGKMKJV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N(C)CC1=CC(=CC=C1)C#N
• Molecular Formula: C14H18N2O
• Molecular Weight: 230.31 g/mol

Description

N-[(3-cyanophenyl)methyl]-N,2,2-trimethylpropanamide, commonly known as CTMP, is a synthetic compound that belongs to the amphetamine class of drugs. It is a potent psychostimulant and is structurally similar to methylphenidate, a commonly used medication for attention deficit hyperactivity disorder (ADHD). CTMP has been gaining popularity in recent years due to its potential use in scientific research.

Mechanism of Action

CTMP works by inhibiting the reuptake of dopamine and norepinephrine in the brain, leading to increased levels of these neurotransmitters. This results in increased activity in the prefrontal cortex, which is responsible for attention, working memory, and decision-making. CTMP also activates the release of dopamine and norepinephrine, further enhancing its cognitive effects.
Biochemical and Physiological Effects:
The use of CTMP has been shown to increase heart rate, blood pressure, and body temperature. It can also cause insomnia, anxiety, and agitation. CTMP has been shown to increase glucose metabolism in the brain, indicating an increase in brain activity.

Advantages and Limitations for Lab Experiments

CTMP has several advantages for use in scientific research. It is a potent psychostimulant that can enhance cognitive performance and increase brain activity. However, its use is limited by its potential for abuse and addiction. It is also a relatively new compound, and its long-term effects on the brain and body are not well understood.

Future Directions

There are several future directions for research involving CTMP. One area of interest is the potential use of CTMP in the treatment of neurological disorders such as N-[(3-cyanophenyl)methyl]-N,2,2-trimethylpropanamide and depression. Another area of research is the development of new compounds based on the structure of CTMP that may have improved efficacy and fewer side effects. Additionally, further research is needed to understand the long-term effects of CTMP on the brain and body.

Synthesis Methods

The synthesis of CTMP involves several steps, including the reaction of 3-cyanobenzyl chloride with 2,2,2-trimethylpropan-1-amine in the presence of a base. The resulting intermediate is then treated with acetic anhydride and sodium acetate to yield the final product. The synthesis of CTMP is a complex process and requires expertise in organic chemistry.

Scientific Research Applications

CTMP has been used in scientific research to study its effects on the central nervous system. It has been shown to increase dopamine and norepinephrine levels in the brain, leading to increased alertness, concentration, and cognitive performance. CTMP has also been studied for its potential use in the treatment of N-[(3-cyanophenyl)methyl]-N,2,2-trimethylpropanamide, depression, and other neurological disorders.